Cas no 2227726-38-5 ((2S)-5,5-difluorohexan-2-amine)

• Product Name: (2S)-5,5-difluorohexan-2-amine
• CAS No: 2227726-38-5
• MF: C₆H₁₃F₂N
• MW: 137.17092871666
• CID: 6196004
• PubChem ID: 165699754
• Update Time: 2025-05-20

(2S)-5,5-difluorohexan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-5,5-difluorohexan-2-amine
• 2227726-38-5
• EN300-1945767

• Inchi： 1S/C6H13F2N/c1-5(9)3-4-6(2,7)8/h5H,3-4,9H2,1-2H3/t5-/m0/s1
• InChI Key： QOLPXWGKJSGRLV-YFKPBYRVSA-N
• SMILES： FC(C)(CC[C@H](C)N)F

Computed Properties

• Exact Mass: 137.10160574g/mol
• Monoisotopic Mass: 137.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 83.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-5,5-difluorohexan-2-amine

Introduction to (2S)-5,5-difluorohexan-2-amine (CAS No. 2227726-38-5)

(2S)-5,5-difluorohexan-2-amine is a specialized organic compound with significant applications in the field of pharmaceutical research and chemical synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 2227726-38-5, has garnered attention due to its unique structural properties and potential utility in the development of novel therapeutic agents. The presence of fluorine atoms in its molecular structure enhances its reactivity and stability, making it a valuable intermediate in various synthetic pathways.

The compound belongs to the amine class of chemicals, characterized by the presence of a nitrogen atom bonded to one or more hydrogen atoms or organic groups. In the case of (2S)-5,5-difluorohexan-2-amine, the stereochemistry at the second carbon atom introduces a specific spatial arrangement, which is crucial for its biological activity. This chiral center plays a pivotal role in determining the compound's interactions with biological targets, making it an attractive candidate for drug design.

Recent advancements in pharmaceutical chemistry have highlighted the importance of fluorinated amines in medicinal chemistry. These compounds often exhibit improved pharmacokinetic properties, such as enhanced bioavailability and prolonged half-life, due to the electron-withdrawing nature of fluorine atoms. The incorporation of fluorine into drug molecules can also modulate metabolic pathways, reducing susceptibility to degradation by enzymes like cytochrome P450.

(2S)-5,5-difluorohexan-2-amine has been explored in several research studies as a building block for more complex molecules. Its structural flexibility allows for modifications at multiple positions, enabling the synthesis of diverse derivatives with tailored biological activities. For instance, researchers have investigated its potential use in the development of protease inhibitors, which are critical for treating diseases such as HIV and cancer.

One notable application of this compound is in the synthesis of fluorinated peptides and peptidomimetics. Fluorinated amino acids can be incorporated into peptide chains to improve their stability and resistance to enzymatic degradation. This approach has led to the development of novel antiviral and anticancer agents that exhibit high specificity and low toxicity.

The role of computational chemistry in designing and optimizing molecules like (2S)-5,5-difluorohexan-2-amine cannot be overstated. Advanced computational methods, including molecular dynamics simulations and quantum mechanical calculations, have enabled researchers to predict the behavior of these compounds at an atomic level. This has accelerated the drug discovery process by allowing virtual screening of large libraries of potential candidates before experimental synthesis.

In addition to its pharmaceutical applications, (2S)-5,5-difluorohexan-2-amine has shown promise in materials science. Its unique chemical properties make it suitable for use in polymer synthesis, where it can enhance material strength and thermal stability. The fluorine atoms contribute to hydrophobicity, making it an excellent candidate for developing water-resistant coatings and adhesives.

The industrial production of (2S)-5,5-difluorohexan-2-amine involves multi-step synthetic routes that require precise control over reaction conditions. Catalytic processes are often employed to achieve high yields while minimizing byproduct formation. The stereochemical purity of the final product is critical for its intended applications, necessitating advanced purification techniques such as chiral chromatography.

Future research directions for this compound include exploring its potential in gene therapy and nanomedicine. The ability to modify its structure allows for the design of vectors that can deliver therapeutic agents directly to target cells. Additionally, its compatibility with various functional groups makes it a versatile platform for developing smart materials that can respond to environmental stimuli.

The global demand for specialized chemicals like (2S)-5,5-difluorohexan-2-amine is expected to grow steadily as pharmaceutical companies continue to innovate in drug development. The increasing prevalence of chronic diseases and the need for personalized medicine have driven interest in fluorinated compounds due to their unique properties. As research progresses, new applications for this compound are likely to emerge, further solidifying its importance in both academic and industrial settings.